Cas no 2228628-08-6 (tert-butyl N-3-(2-amino-3,3-difluoropropyl)-4-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-3-(2-amino-3,3-difluoropropyl)-4-hydroxyphenylcarbamate
• CAS No: 2228628-08-6
• MF: C₁₄H₂₀F₂N₂O₃
• MW: 302.317010879517
• CID: 6406543
• PubChem ID: 165680455
• Update Time: 2025-10-31

tert-butyl N-3-(2-amino-3,3-difluoropropyl)-4-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(2-amino-3,3-difluoropropyl)-4-hydroxyphenylcarbamate
• EN300-1872570
• 2228628-08-6
• tert-butyl N-[3-(2-amino-3,3-difluoropropyl)-4-hydroxyphenyl]carbamate

• Inchi： 1S/C14H20F2N2O3/c1-14(2,3)21-13(20)18-9-4-5-11(19)8(6-9)7-10(17)12(15)16/h4-6,10,12,19H,7,17H2,1-3H3,(H,18,20)
• InChI Key： WRODUVJEOPHASZ-UHFFFAOYSA-N
• SMILES： FC(C(CC1C(=CC=C(C=1)NC(=O)OC(C)(C)C)O)N)F

Computed Properties

• Exact Mass: 302.14419883g/mol
• Monoisotopic Mass: 302.14419883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-3-(2-amino-3,3-difluoropropyl)-4-hydroxyphenylcarbamate

Research Brief on tert-Butyl N-3-(2-amino-3,3-difluoropropyl)-4-hydroxyphenylcarbamate (CAS: 2228628-08-6)

The compound tert-butyl N-3-(2-amino-3,3-difluoropropyl)-4-hydroxyphenylcarbamate (CAS: 2228628-08-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoropropyl and carbamate functional groups, serves as a critical intermediate in the synthesis of novel therapeutic agents. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and targeted therapies for various diseases.

One of the key areas of interest is the role of this compound in the modulation of enzymatic activity. Researchers have demonstrated that the difluoropropyl moiety enhances the binding affinity of the molecule to specific enzyme active sites, making it a promising candidate for the design of irreversible inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its utility in the development of covalent inhibitors for serine hydrolases, a class of enzymes implicated in inflammatory and neurodegenerative disorders.

In addition to its enzymatic applications, tert-butyl N-3-(2-amino-3,3-difluoropropyl)-4-hydroxyphenylcarbamate has been investigated for its potential in targeted drug delivery systems. The presence of the carbamate group allows for facile conjugation with various drug molecules, enabling the creation of prodrugs with improved pharmacokinetic properties. Recent preclinical studies have shown that prodrugs derived from this compound exhibit enhanced stability and bioavailability, particularly in the context of oncology therapeutics.

Another notable advancement is the use of this compound in the synthesis of fluorinated analogs of biologically active molecules. Fluorination is a common strategy in medicinal chemistry to improve metabolic stability and membrane permeability. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported the successful incorporation of this compound into fluorinated analogs of known kinase inhibitors, resulting in compounds with superior potency and selectivity.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of tert-butyl N-3-(2-amino-3,3-difluoropropyl)-4-hydroxyphenylcarbamate. Recent efforts have focused on streamlining its synthetic route and improving yield, as documented in a 2023 patent application by a leading pharmaceutical company. These advancements are expected to facilitate broader adoption of this compound in drug discovery pipelines.

In conclusion, tert-butyl N-3-(2-amino-3,3-difluoropropyl)-4-hydroxyphenylcarbamate (CAS: 2228628-08-6) represents a versatile and valuable building block in modern medicinal chemistry. Its unique structural features and demonstrated applications in enzyme inhibition, prodrug development, and fluorinated analog synthesis underscore its potential to contribute to the next generation of therapeutic agents. Ongoing research and technological advancements are likely to further expand its utility in the coming years.